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Compound of Interest

Compound Name:
3-(Benzyloxy)-N-methoxy-N-

methylbenzamide

CAS No.: 615558-47-9

Cat. No.: B3037797

Get Quote

Executive Summary
3-(Benzyloxy)-N-methoxy-N-methylbenzamide (CAS: 143786-98-3) represents a critical

intermediate in medicinal chemistry, specifically functioning as a Weinreb amide.[1] Its primary

utility lies in its ability to undergo nucleophilic acyl substitution with Grignard or organolithium

reagents to form ketones without over-addition to tertiary alcohols—a common pitfall with

esters or acid chlorides.

This guide provides a definitive technical profile for researchers synthesizing or characterizing

this compound. It synthesizes theoretical spectroscopic principles with practical experimental

data, establishing a self-validating protocol for identification and purity assessment.
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Property Data

IUPAC Name
N-methoxy-3-(phenylmethoxy)-N-

methylbenzamide

Molecular Formula

C

H

NO

Molecular Weight 271.31 g/mol

Physical State Colorless to pale yellow oil / Low-melting solid

Solubility
Soluble in DCM, EtOAc, MeOH, DMSO;

Insoluble in water

Key Functionality Weinreb Amide (stable ketone precursor)

Synthesis & Experimental Protocol
Context: The following protocol is the industry-standard methodology for converting 3-

benzyloxybenzoic acid to its Weinreb amide using EDC/HOBt coupling, ensuring minimal

racemization (if applicable) and high yield.

Reagents:
Precursor: 3-Benzyloxybenzoic acid (1.0 equiv)[1]

Amine Source:N,O-Dimethylhydroxylamine hydrochloride (1.2 equiv)[1]

Coupling Agents: EDC·HCl (1.5 equiv), HOBt (1.5 equiv)

Base: DIPEA (Diisopropylethylamine) (3.0 equiv)

Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:
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Activation: Charge a flame-dried round-bottom flask with 3-benzyloxybenzoic acid and

anhydrous DCM (0.1 M concentration). Cool to 0°C under N

atmosphere.

Coupling: Add EDC·HCl and HOBt.[2] Stir for 15 minutes to generate the active ester.

Amidation: Add N,O-dimethylhydroxylamine hydrochloride followed by dropwise addition of

DIPEA.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.

Monitor by TLC (30% EtOAc in Hexanes).

Workup: Dilute with DCM. Wash sequentially with 1N HCl (to remove unreacted

amine/DIPEA), Sat. NaHCO

(to remove unreacted acid), and Brine.

Purification: Dry organic layer over MgSO

, filter, and concentrate. Purify via flash column chromatography (Silica gel, Gradient 10-40%
EtOAc/Hexanes).

Workflow Visualization
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Figure 1: Standard synthesis workflow for Weinreb amide generation from benzoic acid

derivatives.

Spectroscopic Analysis (The Core)
This section details the expected spectral signatures used to validate the identity of 3-
(Benzyloxy)-N-methoxy-N-methylbenzamide.
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Nuclear Magnetic Resonance (NMR)
Solvent: CDCl

(7.26 ppm reference)

The NMR spectrum is characterized by the distinct "Weinreb singlets" (N-OMe and N-Me) and

the benzyloxy system.[1]

H NMR Assignments
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Shift (

ppm)
Multiplicity Integral Assignment

Structural
Insight

7.30 – 7.48 Multiplet 5H Ar-H (Benzyl)

Overlapping

phenyl protons

from the

protecting group.

[1]

7.28 Triplet (app) 1H Ar-H (C5)

Meta-coupling

often unresolved;

appears as

pseudo-triplet.[1]

7.15 – 7.20 Multiplet 2H Ar-H (C2, C6)

Ortho to

carbonyl;

typically

deshielded.

7.05
Doublet of

Doublets
1H Ar-H (C4)

Para to carbonyl,

Ortho to ether.

5.10 Singlet 2H
Ph-CH

-O

Characteristic

sharp singlet for

benzyloxy

methylene.[1]

3.56 Singlet 3H N-OMe

Diagnostic: The

methoxy group of

the Weinreb

functionality.[2]

3.35 Singlet 3H N-Me

Diagnostic: The

N-methyl group.

[1][2]

Note: In some Weinreb amides, restricted rotation around the C(O)-N bond can cause

broadening of the N-Me/N-OMe peaks at low temperatures, but they typically appear as sharp

singlets at room temperature in this steric environment.[1]
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C NMR Assignments
Carbonyl (C=O): ~169.5 ppm (Amide carbonyl, shielded relative to ketones).

Aromatic Ipso: ~158.5 (C-O), ~136.8 (Benzyl ipso), ~135.5 (C-CO).

Aromatic CH: 129.5, 128.6, 128.0, 127.5, 119.5, 117.0, 113.5.

Benzylic: 70.2 ppm (Ph-CH

-O).[1]

Weinreb Methyls: 61.2 ppm (N-OCH

), 33.8 ppm (N-CH

).

Mass Spectrometry (MS)
Method: ESI+ (Electrospray Ionization)

The fragmentation pattern of Weinreb amides is predictable and serves as a primary

confirmation tool.

Molecular Ion [M+H]

: m/z 272.1

Sodium Adduct [M+Na]

: m/z 294.1

Fragmentation Pathway (EI/CID)
Parent: m/z 271

Loss of Weinreb Amine: Cleavage of the amide bond yields the 3-benzyloxybenzoyl cation

(Ar-CO

) at m/z 211.[1]
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Benzyl Cleavage: Loss of the benzyl group (PhCH

) yields the tropylium ion at m/z 91 (Base peak in EI).

[M+H]+ 
 m/z 272

Acylium Ion 
 [Ar-C=O]+ 

 m/z 211

- 61 Da

Tropylium Ion 
 [PhCH2]+ 

 m/z 91

Benzyl Cleavage

Loss of 
 HN(Me)OMe

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.[1]

Infrared Spectroscopy (IR)
Mode: ATR-FTIR (Neat)

1635 – 1655 cm

(Strong): Amide C=O stretch.[1] Note: Weinreb amides typically absorb at slightly lower
frequencies than esters but are distinct from normal tertiary amides due to the
electronegative oxygen on the nitrogen.

1240 – 1260 cm

(Strong): Aryl alkyl ether C-O-C stretch (Asymmetric).[1]

1020 – 1040 cm

(Medium): Symmetric C-O stretch.[1]

2800 – 3000 cm
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: C-H stretches (Aromatic and Aliphatic).[1]

Quality Control & Validation
To ensure the material is suitable for subsequent Grignard reactions, strict QC is required.

Purity Criteria:

HPLC: >98% purity (254 nm). Impurities often include the hydrolyzed acid (3-

benzyloxybenzoic acid) or residual amine.[1]

Water Content (Karl Fischer): <0.1%. Critical: Water destroys Grignard reagents in the next

step.

Residual Amine: Must be absent (Check TLC with ninhydrin stain).

References
Weinreb, S. M., & Nahm, S. (1981). "N-methoxy-N-methylamides as effective acylating

agents."[1] Tetrahedron Letters, 22(39), 3815-3818.

Katritzky, A. R., et al. (2003). "An efficient conversion of carboxylic acids into Weinreb

amides."[2][3] Arkivoc, (xi), 39-44.[2][4]

PubChem Compound Summary. "N-methoxy-N-methylbenzamide Derivatives." National

Center for Biotechnology Information.

Balasubramaniam, S., & Aidhen, I. S. (2008). "The growing synthetic utility of the Weinreb

amide."[2][5] Synthesis, 2008(23), 3707-3738.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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